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Compound of Interest

Compound Name: Ethyl benzilate
CAS No.: 52182-15-7
Cat. No.: B1360034
Get Quote
. J

This guide provides an in-depth technical overview of ethyl benzilate (CAS No: 52182-15-7), a
key chemical intermediate. Designed for researchers, scientists, and professionals in drug
development, this document synthesizes core chemical data, synthesis protocols, and safety
information, grounded in authoritative sources to ensure scientific integrity and practical
application.

Core Molecular and Physical Properties

Ethyl benzilate, also known as benzilic acid ethyl ester or ethyl diphenylglycolate, is a tertiary
alcohol and an ester derivative of benzilic acid.[1][2] Its fundamental properties are crucial for
its application in synthetic chemistry.
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Property Value Source
Molecular Formula C16H1603 [1112][3]
Molecular Weight 256.30 g/mol [11[2][3]
CAS Number 52182-15-7 [1][3]

White or colorless to yellow
Appearance o [2]
powder, lump, or clear liquid

ethyl 2-hydroxy-2,2-
IUPAC Name ) [3]
diphenylacetate

Benzilic acid ethyl ester, Ethyl
Synonyms ) [1][2]
diphenylglycolate

The structure of ethyl benzilate features a central quaternary carbon bonded to a hydroxyl
group, an ethyl ester group, and two phenyl groups. This unique arrangement dictates its
reactivity and physical characteristics.

Caption: 2D Chemical Structure of Ethyl Benzilate.

Synthesis Pathway: Esterification of Benzilic Acid

Ethyl benzilate is typically synthesized via Fischer esterification of benzilic acid with ethanol,
catalyzed by a strong acid. This reaction is a classic example of nucleophilic acyl substitution.
The causality behind this choice is the ready availability of the starting materials and the
straightforward nature of the acid-catalyzed esterification, which provides a reliable route to the
desired product.

Reactants:
Benzilic Acid & Ethanol
Reflux Reaction

e (Fischer Esterification)

Product Mixture

Neutralization & Purification Final Product:
Extraction (e.g., Distillation/Crystallization) Ethyl Benzilate

Acid Catalyst Catalyst
(e.g., H2S0a4)
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Caption: General workflow for the synthesis of ethyl benzilate.

Experimental Protocol: Laboratory Scale Synthesis

This protocol describes a self-validating system where reaction progress can be monitored, and
product purity is confirmed through standard analytical techniques.

Materials:

Benzilic Acid

Absolute Ethanol (excess)

Concentrated Sulfuric Acid (catalytic amount)

Sodium Bicarbonate Solution (5% aqueous)

Anhydrous Magnesium Sulfate

Organic Solvents (e.g., Diethyl Ether)
Step-by-Step Methodology:

¢ Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine benzilic
acid and an excess of absolute ethanol. The excess ethanol serves both as a reactant and a
solvent, driving the equilibrium towards the product side.

o Catalysis: Carefully add a few drops of concentrated sulfuric acid to the mixture while
stirring. The acid protonates the carbonyl oxygen of the benzilic acid, making the carbonyl
carbon more electrophilic and susceptible to nucleophilic attack by ethanol.

o Reflux: Heat the mixture to reflux for several hours. The reaction progress can be monitored
using Thin Layer Chromatography (TLC).

o Work-up: After cooling, remove the excess ethanol using a rotary evaporator. Dissolve the
residue in diethyl ether and wash sequentially with water and a 5% sodium bicarbonate
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solution to neutralize the acidic catalyst.

Drying and Isolation: Dry the ethereal layer over anhydrous magnesium sulfate, filter, and
evaporate the solvent to yield the crude ethyl benzilate.

Purification: The crude product can be further purified by vacuum distillation or
recrystallization to achieve high purity (>97.0%).[2]

Spectroscopic and Analytical Characterization

Authenticating the synthesized product is paramount. Spectroscopic data provides a fingerprint

for the molecular structure.

Mass Spectrometry (MS): GC-MS analysis is commonly used to confirm the molecular
weight. The expected molecular ion peak [M]+ would be observed at m/z 256.30.[3]
Common fragmentation patterns can provide further structural confirmation.

Infrared (IR) Spectroscopy: Key stretches include a broad peak for the hydroxyl (-OH) group,
a strong absorption for the ester carbonyl (C=0) group, and peaks corresponding to the C-O
and aromatic C-H bonds.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy would
provide detailed structural information, confirming the presence of the ethyl group, the two
phenyl rings, and the quaternary carbon.

Safety, Handling, and Storage

Trustworthiness in any protocol requires a thorough understanding of safety measures. Ethyl
benzilate presents specific hazards that must be managed.

Hazard Identification: It is known to cause skin irritation and serious eye irritation.[3][4] GHS
hazard statements also include potential for being harmful if swallowed and causing
respiratory irritation.[3]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.[4][5]
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e Handling: Use in a well-ventilated area or under a chemical fume hood. Avoid contact with
skin, eyes, and clothing.[5] Wash hands thoroughly after handling.[4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[5]

Applications

Ethyl benzilate serves as a valuable intermediate in organic synthesis. For instance, it is used
in the preparation of Benzoylformic acid.[1] Its structural motif is also of interest in the
development of various biologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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